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Compound of Interest

Compound Name: Tripotassium phosphate

Cat. No.: B3047916 Get Quote

An In-depth Technical Guide to Tripotassium
Phosphate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tripotassium phosphate, a

versatile inorganic salt with significant applications across various scientific and industrial

sectors, including pharmaceutical development.

Chemical Identity and Formula
Tripotassium phosphate, also known as potassium phosphate tribasic, is a water-soluble salt

with the chemical formula K₃PO₄.[1] Its IUPAC name is tripotassium;phosphate.[2] It is an ionic

compound that completely dissociates in water into three potassium ions (K⁺) and one

phosphate ion (PO₄³⁻).[3]

Physicochemical Properties
Tripotassium phosphate is a white, odorless, and hygroscopic crystalline powder or granular

solid.[1][4] It is highly soluble in water, with a solubility of 90 g/100 mL at 20°C, but is insoluble

in ethanol.[1] A 1% aqueous solution of tripotassium phosphate is strongly alkaline, with a pH

of approximately 11.5 to 12.3.[1][5]

Table 1: Quantitative Data for Tripotassium Phosphate
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Property Value References

Molecular Formula K₃PO₄ [1][5]

Molar Mass 212.27 g/mol [1][2][5]

Appearance White deliquescent powder [1]

Density 2.564 g/cm³ (at 17°C) [1][5]

Melting Point 1,380 °C (2,520 °F; 1,650 K) [1][5]

Solubility in Water 90 g/100 mL (at 20°C) [1]

pH of 1% Aqueous Solution 11.5 - 12.3 [1][5]

Experimental Protocols: Synthesis of Tripotassium
Phosphate
Tripotassium phosphate is primarily produced through the neutralization reaction of

phosphoric acid (H₃PO₄) with a potassium source, such as potassium hydroxide (KOH) or

potassium carbonate (K₂CO₃).

3.1. Neutralization with Potassium Hydroxide

A common laboratory and industrial method involves the reaction of phosphoric acid with

potassium hydroxide:

H₃PO₄ + 3KOH → K₃PO₄ + 3H₂O[1]

Experimental Procedure:

A stoichiometric amount of potassium hydroxide is gradually added to a solution of

phosphoric acid with constant stirring.

The reaction is exothermic, and the temperature should be monitored and controlled.

The resulting solution is then concentrated by evaporation to induce crystallization of

tripotassium phosphate.
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The crystals are subsequently filtered, washed, and dried to obtain the final product.

3.2. Two-Step Method from Potassium Carbonate

For applications requiring higher purity, a two-step process can be employed, particularly when

starting with less pure phosphoric acid.[6]

Experimental Procedure:

Phosphoric acid is first partially neutralized with potassium carbonate to form dipotassium

hydrogen phosphate (K₂HPO₄), which helps in precipitating impurities.[6]

The mixture is filtered to remove the precipitated impurities.

The purified dipotassium hydrogen phosphate solution is then fully neutralized with

potassium hydroxide to yield tripotassium phosphate.[6]

The final product is isolated through crystallization, filtration, and drying.[6]

Applications in Research and Drug Development
Tripotassium phosphate's properties make it a valuable reagent and excipient in various

scientific and pharmaceutical applications.

Buffering Agent: Due to its strong alkalinity, it is used to adjust and maintain a high pH in

solutions, which is critical for the stability and activity of certain pharmaceutical formulations.

[7]

Emulsifier and Stabilizer: It acts as an emulsifying agent in the preparation of various

formulations, helping to create and maintain a uniform dispersion of immiscible liquids.[5][7]

In dairy and other food products, it functions as a stabilizer.[4]

Reagent in Organic Synthesis: In organic chemistry, anhydrous tripotassium phosphate
serves as a non-nucleophilic base in various coupling reactions and as a catalyst.[1]

Nutrient Source: In cell culture media and fermentation processes, it can serve as a source

of potassium and phosphorus, essential nutrients for cell growth.[4]
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Water Treatment: It is utilized in water treatment processes to soften water by sequestering

calcium and magnesium ions, thereby preventing scale formation.[4]

Safety and Handling
Tripotassium phosphate is considered an irritant.[1] It can cause serious eye damage and

respiratory irritation.[8][9][10] Therefore, appropriate personal protective equipment, including

safety glasses and gloves, should be worn when handling the compound.[8] It should be stored

in a dry, well-ventilated area in a tightly closed container due to its hygroscopic nature.[8]

Visualization of Dissociation in Aqueous Solution
The following diagram illustrates the dissociation of tripotassium phosphate in water, a

fundamental process for its function as a strong base and electrolyte.

K₃PO₄ (solid) 3K⁺ (aq) + PO₄³⁻ (aq)DissociationH₂O (solvent)

Click to download full resolution via product page

Caption: Dissociation of tripotassium phosphate in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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